Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)
1202527-94-3 structure
Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
CAS No:1202527-94-3
MF:C10H9BrN2O
MW:253.095261335373
MDL:MFCD28128506
CID:2111381
PubChem ID:67069768
Update Time:2025-04-21
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
-
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C
Computed Properties
- Exact Mass: 251.99000
- Monoisotopic Mass: 251.98983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 2.76730
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1133081-5g |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one |
1202527-94-3 | 95% | 5g |
$3800 | 2024-07-23 | |
| Aaron | AR022ICS-1g |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone |
1202527-94-3 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR022ICS-250mg |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone |
1202527-94-3 | 95% | 250mg |
$500.00 | 2025-02-13 |
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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